Cas no 25154-92-1 (Chloral)

Chloral structure
Chloral structure
Product Name:Chloral
CAS No:25154-92-1
MF:C2HCl3O
MW:147.387737989426
CID:6976297
PubChem ID:6407
Update Time:2025-08-13

Chloral Chemical and Physical Properties

Names and Identifiers

    • Trichloroacetaldehyde
    • 4-01-00-03142 (Beilstein Handbook Reference)
    • AKOS000119168
    • CHLORAL [HSDB]
    • Cloralio
    • CHLORAL [IARC]
    • STR00138
    • CHLORAL
    • Chloral (IUPAC)
    • DTXCID604744
    • DB02650
    • FT74876
    • FLI06WS32H
    • BRN 0506422
    • InChI=1/C2HCl3O/c3-2(4,5)1-6/h1
    • CHEBI:48814
    • DTXSID7024744
    • acetaldehyde, trichloro
    • Acetaldehyde, 2,2,2-trichloro-
    • Trichloroacetaldehyd
    • MFCD00036214
    • Trichloro-Acetaldehyde
    • UN 2075 (Salt/Mix)
    • F2191-0156
    • Trichloroethanal
    • Trichloracetaldehyde
    • SCHEMBL1382
    • 75-87-6
    • 2,2,2-Trichloroacetaldehyde
    • Grasex
    • TRICHLOROACETALDEHYDE [MI]
    • RCRA waste number U034
    • 200-911-5
    • STL146480
    • CCl3CHO
    • DB-007348
    • TRI-CHLORO-ACETALDEHYDE
    • SCHEMBL75613
    • Chloral, anhydrous, inhibited
    • UN2075
    • Anhydrous chloral
    • 2,2,2-Trichloroethanal
    • Cloralio [Italian]
    • UNII-FLI06WS32H
    • ETHANAL, TRICHLORO-
    • Acetaldehyde,2,2,2-trichloro-
    • RCRA waste no. U034
    • CHEMBL27551
    • NS00020706
    • Q422755
    • Chloral, anhydrous, inhibited [UN2075] [Poison]
    • 2,2,2-Trichloroacetaldehyde - anhydrous
    • HSDB 2557
    • Acetaldehyde, trichloro-
    • chloral;acetaldehyde, 2,2,2-trichloro-;trichloroethanal;trichloroacetaldehyde;acetaldehyde, trichloro-;chloral, anhydrous
    • EINECS 200-911-5
    • 25154-92-1
    • Chloral anhydrous
    • CCRIS 852
    • Chloral
    • Inchi: 1S/C2HCl3O/c3-2(4,5)1-6/h1H
    • InChI Key: HFFLGKNGCAIQMO-UHFFFAOYSA-N
    • SMILES: ClC(C=O)(Cl)Cl

Computed Properties

  • Exact Mass: 145.909298Da
  • Monoisotopic Mass: 145.909298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 54.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų
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